![molecular formula C14H15ClN2O5S2 B4233041 3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide](/img/structure/B4233041.png)
3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide
Overview
Description
3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide, also known as CP-690,550, is a chemical compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This compound belongs to the class of Janus kinase inhibitors, which are a group of drugs that target the Janus kinase family of enzymes that play a crucial role in the regulation of immune responses. In
Mechanism of Action
3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide exerts its therapeutic effects by inhibiting the activity of Janus kinases, which are enzymes involved in the signaling pathways of cytokines and growth factors that regulate immune responses. Specifically, this compound targets Janus kinase 3, which is primarily expressed in immune cells. By inhibiting Janus kinase 3, this compound prevents the activation of downstream signaling pathways that lead to the production of pro-inflammatory cytokines and the proliferation of immune cells.
Biochemical and Physiological Effects
This compound has been shown to reduce inflammation and prevent tissue damage in various animal models of autoimmune diseases. The drug also reduces the number of immune cells in circulation, including T cells, B cells, and natural killer cells. Additionally, this compound has been shown to reduce the production of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha.
Advantages and Limitations for Lab Experiments
3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide has several advantages as a research tool, including its specificity for Janus kinase 3 and its ability to inhibit cytokine signaling pathways. However, the drug also has some limitations, such as its potential off-target effects and the need for careful dosing to avoid toxicity.
Future Directions
There are several future directions for research on 3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide. One area of interest is the development of more specific Janus kinase inhibitors that target individual family members. Another area of research is the investigation of this compound in combination with other drugs for the treatment of autoimmune diseases. Additionally, the drug's potential use in preventing organ transplant rejection and treating graft-versus-host disease warrants further investigation. Finally, research on the long-term safety and efficacy of this compound is needed to fully understand its potential as a therapeutic agent.
Scientific Research Applications
3-[[(4-chlorophenyl)sulfonyl](methyl)amino]-4-methoxybenzenesulfonamide has been extensively studied for its potential therapeutic applications in various autoimmune diseases, such as rheumatoid arthritis, psoriasis, and inflammatory bowel disease. The drug has shown promising results in preclinical and clinical trials, demonstrating its ability to reduce inflammation and prevent tissue damage. This compound has also been investigated for its potential use in preventing organ transplant rejection and treating graft-versus-host disease.
Properties
IUPAC Name |
3-[(4-chlorophenyl)sulfonyl-methylamino]-4-methoxybenzenesulfonamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H15ClN2O5S2/c1-17(24(20,21)11-5-3-10(15)4-6-11)13-9-12(23(16,18)19)7-8-14(13)22-2/h3-9H,1-2H3,(H2,16,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WDBJLNMQICKWKQ-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C1=C(C=CC(=C1)S(=O)(=O)N)OC)S(=O)(=O)C2=CC=C(C=C2)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H15ClN2O5S2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
390.9 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.